molecular formula C4H8O2 B079294 1,2-Dimethoxyethylene CAS No. 10340-88-2

1,2-Dimethoxyethylene

Cat. No.: B079294
CAS No.: 10340-88-2
M. Wt: 88.11 g/mol
InChI Key: SJQBHNHASPQACB-ONEGZZNKSA-N
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Description

1,2-Dimethoxyethylene is a useful research compound. Its molecular formula is C4H8O2 and its molecular weight is 88.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

10340-88-2

Molecular Formula

C4H8O2

Molecular Weight

88.11 g/mol

IUPAC Name

(E)-1,2-dimethoxyethene

InChI

InChI=1S/C4H8O2/c1-5-3-4-6-2/h3-4H,1-2H3/b4-3+

InChI Key

SJQBHNHASPQACB-ONEGZZNKSA-N

Isomeric SMILES

CO/C=C/OC

SMILES

COC=COC

Canonical SMILES

COC=COC

10340-88-2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The preparation of copolymer 4 is repeated, except that the reactor is charged with 3.9 g of maleic anhydride, 3.5 g of 1,2-dimethoxyethylene, 1.4 g of acrylic acid and 133 g of methyl ethyl ketone, and a solution of 35.3 g of maleic anhydride in 57 g of methyl ethyl ketone is then metered in at the same time as 31.7 g of 1,2-dimethoxyethylene, 13 g of acrylic acid and 1.1 g of tert-butyl perpivalate (75% strength in aliphatic hydrocarbon) in 20 g of methyl ethyl ketone. The workup leaves a solution of the polysodium salt of a copolymer of 1,2-dimethoxyethylene, maleic acid and acrylic acid having a solids content of 20%. The K value of the copolymer is 51.7. The amount of residual maleic acid in the copolymer is found to be 0.19%.
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
57 g
Type
solvent
Reaction Step Two
Quantity
20 g
Type
solvent
Reaction Step Three
[Compound]
Name
copolymer 4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
3.9 g
Type
reactant
Reaction Step Five
Quantity
3.5 g
Type
reactant
Reaction Step Five
Quantity
1.4 g
Type
reactant
Reaction Step Five
Quantity
133 g
Type
solvent
Reaction Step Five
Quantity
35.3 g
Type
reactant
Reaction Step Six
Quantity
31.7 g
Type
reactant
Reaction Step Seven
Quantity
13 g
Type
reactant
Reaction Step Eight

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